1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate is a chemical compound with the molecular formula C8H16N2O4. It is known for its unique structural properties and is used in various scientific and industrial applications. This compound is characterized by the presence of nitroso and nitrate functional groups, which contribute to its reactivity and versatility in chemical reactions .
Preparation Methods
The synthesis of 1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate involves several steps. One common method includes the nitration of 2,4,4-trimethyl-3-nitrosopentanol. The reaction conditions typically involve the use of nitric acid and a suitable solvent under controlled temperature and pressure. Industrial production methods may vary, but they generally follow similar principles, ensuring high yield and purity of the final product .
Chemical Reactions Analysis
1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form different products, depending on the reagents and conditions used.
Reduction: Reduction reactions can convert the nitroso group to an amine group.
Substitution: The nitrate group can be substituted with other functional groups using appropriate reagents.
Common reagents used in these reactions include nitric acid, reducing agents like hydrogen or metal hydrides, and various organic solvents. The major products formed depend on the specific reaction pathway and conditions employed .
Scientific Research Applications
1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate has several scientific research applications:
Chemistry: It is used as a reagent in organic synthesis and as a precursor for other chemical compounds.
Biology: This compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug intermediate.
Industry: It is used in the production of various industrial chemicals and materials
Mechanism of Action
The mechanism of action of 1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate involves its interaction with molecular targets through its nitroso and nitrate groups. These functional groups can participate in various chemical reactions, leading to the formation of reactive intermediates. These intermediates can then interact with biological molecules, affecting cellular pathways and processes .
Comparison with Similar Compounds
1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate can be compared with similar compounds such as:
2,4,4-Trimethyl-3-nitrosopentanol: A precursor in its synthesis.
Nitric acid esters: Compounds with similar nitrate functional groups.
Nitroso compounds: Compounds with similar nitroso functional groups.
What sets this compound apart is its unique combination of nitroso and nitrate groups, which contribute to its distinct reactivity and applications .
Properties
CAS No. |
65152-04-7 |
---|---|
Molecular Formula |
C8H16N2O4 |
Molecular Weight |
204.22 g/mol |
IUPAC Name |
(2,4,4-trimethyl-3-nitrosopentan-2-yl) nitrate |
InChI |
InChI=1S/C8H16N2O4/c1-7(2,3)6(9-11)8(4,5)14-10(12)13/h6H,1-5H3 |
InChI Key |
HURYWNGDZHVCPR-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C(C(C)(C)O[N+](=O)[O-])N=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.